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Compound of Interest

Compound Name: ZLDI-8

Cat. No.: B2879995

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of ZLDI-8, a potent ADAM-17 enzyme inhibitor. Adherence to these guidelines is essential for
ensuring a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) for Handling
ZLDI-8

Given the lack of a specific Safety Data Sheet (SDS) for ZLDI-8, a cautious approach based on
guidelines for handling potent enzyme inhibitors and hazardous research chemicals is
mandatory. The following table summarizes the required personal protective equipment.
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PPE Category Item Specifications and Use
Must be worn at all times when
) handling ZLDI-8 in solid or
Eye and Face Protection Safety Goggles

solution form to protect against

splashes.

Face Shield

Recommended when there is
a significant risk of splashing,
such as during bulk
preparation of solutions or in
the event of a spill. To be worn

over safety goggles.

Hand Protection

Nitrile Gloves

Chemical-resistant nitrile
gloves are required. For
prolonged handling, consider
double-gloving. Inspect gloves
for any signs of degradation or

puncture before use.

Body Protection

Laboratory Coat

A buttoned, long-sleeved
laboratory coat is mandatory to
protect skin and personal

clothing from contamination.

Respiratory Protection

N95 Respirator or higher

Recommended when handling
the solid powder form of ZLDI-
8 to prevent inhalation of fine
particles. Use in a well-
ventilated area or a fume hood
is also advised.

Operational Plan for Handling ZLDI-8

Follow these step-by-step procedures to ensure the safe handling of ZLDI-8 throughout your

experimental workflow.

1. Preparation and Weighing (Solid Form):
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» Work Area: Conduct all weighing and initial dilutions of solid ZLDI-8 within a certified
chemical fume hood to minimize inhalation risk.

e PPE: At a minimum, wear a lab coat, safety goggles, and nitrile gloves. An N95 respirator is
strongly recommended.

e Procedure:
o Designate a specific area within the fume hood for handling ZLDI-8.
o Carefully weigh the required amount of ZLDI-8 powder. Avoid creating dust.

o Clean the weighing area and any utensils used with an appropriate solvent (e.g., 70%
ethanol) immediately after use.

2. Solution Preparation:

e Solvent: ZLDI-8 is soluble in DMSO.

e PPE: Alab coat, safety goggles, and nitrile gloves are required.

e Procedure:
o Add the solvent to the weighed ZLDI-8 powder in a fume hood.
o Ensure the container is securely capped before mixing.

o If sonication is required for dissolution, perform this in a secondary container to prevent
spills.

o Label the solution container clearly with the compound name, concentration, solvent, and
date of preparation.

3. Experimental Use:

o PPE: Maintain the use of a lab coat, safety goggles, and nitrile gloves during all experimental
procedures involving ZLDI-8 solutions.
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e Handling:
o Avoid direct contact with the skin and eyes.
o Use calibrated pipettes for accurate and safe liquid transfer.
o Work in a well-ventilated area.

Disposal Plan for ZLDI-8 Waste

Proper disposal of ZLDI-8 and contaminated materials is critical to prevent environmental
contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
_ clearly labeled, sealed container. Follow your
Solid ZLDI-8 o . - .
institution's specific guidelines for chemical

waste disposal.

Collect all liquid waste containing ZLDI-8 in a
] designated, sealed, and clearly labeled
ZLDI-8 Solutions ]
hazardous waste container. Do not pour down

the drain.

All materials that have come into contact with

ZLDI-8 (e.qg., pipette tips, gloves, weighin
Contaminated Materials (¢.9- pip Ps: ] gning

paper, paper towels) must be disposed of as

solid hazardous chemical waste.

Emergency Procedures
Spills:

o Alert personnel in the immediate area.

o Evacuate the area if the spill is large or in a poorly ventilated space.
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Don appropriate PPE, including a lab coat, goggles, double nitrile gloves, and a respirator if
the spill involves powder.

Contain the spill using a chemical spill kit.

Clean the area with an appropriate solvent and decontaminating solution.

Dispose of all cleanup materials as hazardous waste.
Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open.

« Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the medical team with
as much information as possible about ZLDI-8.
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Caption: Workflow for the safe handling and disposal of ZLDI-8.

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling ZLDI-8]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b2879995#personal-protective-equipment-for-
handling-zIdi-8]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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